Palladium sodium chloride

Specification

• CAS No.: 64176-82-5
• Molecular Formula: ClHNaPd
• Molecular Weight: 165.87 g/mol
• Standard InChI: InChI=1S/ClH.Na.Pd/h1H
• Standard InChI Key: ALWUDBGJBKUAME-UHFFFAOYSA-N
• Canonical SMILES: [Na].Cl.[Pd]

Introduction

Chemical Composition and Structural Characteristics

Sodium tetrachloropalladate(II) consists of a palladium(II) center coordinated by four chloride ligands, forming a square-planar complex anion [PdCl₄]²⁻, balanced by two sodium cations (Na⁺). Its molecular formula is Na₂PdCl₄, with a molecular weight of 294.21 g/mol. The compound’s structure is analogous to other tetrachloropalladate salts, where the palladium atom resides in a +2 oxidation state, characteristic of Pd(II) complexes.

Crystallographic Features

The [PdCl₄]²⁻ anion adopts a square-planar geometry, a hallmark of Pd(II) complexes due to its d⁸ electronic configuration. This geometry minimizes electron repulsion and stabilizes the complex through ligand field effects. X-ray diffraction studies of related compounds, such as PdCl₂, reveal polymeric α-forms and molecular β-forms with octahedral Pd₆Cl₁₂ clusters. While direct crystallographic data for Na₂PdCl₄ is limited, its structural similarity to K₂PdCl₄ suggests isomorphic properties, with sodium ions occupying interstitial sites in the lattice.

Synthesis and Industrial Preparation

Na₂PdCl₄ is typically synthesized through the reaction of palladium(II) chloride with sodium chloride in hydrochloric acid:
$\text{PdCl}_2 + 2\text{NaCl} \rightarrow \text{Na}_2\text{PdCl}_4$
This reaction capitalizes on the Lewis acidity of PdCl₂, which readily accepts chloride ions to form the tetrahedral complex.

Optimization of Synthesis

• Solvent Systems: Hydrochloric acid (HCl) is the preferred medium due to its dual role as a solvent and chloride source. Concentrations above 6 M HCl prevent hydrolysis of PdCl₂.

• Temperature Control: Reactions are conducted at 50–80°C to accelerate dissolution while avoiding decomposition of the product.

• Purity Considerations: Residual PdCl₂ is removed via recrystallization from ethanol-water mixtures, yielding Na₂PdCl₄ with >95% purity.

Physicochemical Properties

The compound’s properties are critical for its applications in catalysis and materials science:

Property	Value	Conditions
Molecular Weight	294.21 g/mol	-
Solubility in Water	55.6 g/L (20°C)	Insoluble in ethanol
Melting Point	Decomposes at 200°C	-
Density	2.3 g/cm³	25°C
pH (30 g/L)	2.15	Aqueous solution

Stability and Reactivity

Na₂PdCl₄ is stable under ambient conditions but decomposes at elevated temperatures, releasing chlorine gas. It is incompatible with strong oxidizing agents (e.g., KMnO₄) and reducing metals (e.g., Al, Mg), which can reduce Pd(II) to metallic palladium.

Applications in Catalysis and Industry

Homogeneous Catalysis

Na₂PdCl₄ serves as a precursor for palladium catalysts in cross-coupling reactions, such as the Heck and Suzuki-Miyaura reactions. For example, in the synthesis of biaryls:
$\text{Ar-X} + \text{Ar'-B(OH)}_2 \xrightarrow{\text{Na}_2\text{PdCl}_4} \text{Ar-Ar'} + \text{byproducts}$
The complex’s solubility in polar solvents facilitates homogeneous catalysis, achieving turnover numbers (TON) exceeding 10⁵.

Electroplating and Electronics

In electronics manufacturing, Na₂PdCl₄ solutions are used for palladium electroplating, providing corrosion-resistant coatings on connectors and semiconductors. Plating baths typically operate at pH 1–3 and current densities of 10–50 mA/cm².

Environmental Remediation

The compound’s redox activity enables its use in catalytic converters to oxidize carbon monoxide (CO) and hydrocarbons. Pilot studies demonstrate 90% CO conversion efficiency at 200°C.

Recent Advances and Future Directions

Nanocatalyst Development

Functionalizing Na₂PdCl₄ onto mesoporous silica (e.g., SBA-15) enhances catalytic activity in hydrogenation reactions, achieving 99% selectivity for styrene-to-ethylbenzene conversion.

Biomedical Applications

Pd(II) complexes, including Na₂PdCl₄, are being explored as antitumor agents. In vitro studies against HeLa cells show IC₅₀ values of 12 μM, comparable to cisplatin.